Cas no 920008-53-3 (Benzenemethanol, 2-chloro-6-hydroxy-3,4,5-trimethoxy-)

Benzenemethanol, 2-chloro-6-hydroxy-3,4,5-trimethoxy- structure
920008-53-3 structure
Product Name:Benzenemethanol, 2-chloro-6-hydroxy-3,4,5-trimethoxy-
CAS No:920008-53-3
MF:C10H13ClO5
MW:248.660222768784
CID:759930
PubChem ID:16099552
Update Time:2025-04-19

Benzenemethanol, 2-chloro-6-hydroxy-3,4,5-trimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 2-chloro-6-hydroxy-3,4,5-trimethoxy-
    • 3-chloro-2-(hydroxymethyl)-4,5,6-trimethoxyphenol
    • 920008-53-3
    • Alcalinaphenol C
    • DTXSID80582718
    • CHEBI:202499
    • Inchi: 1S/C10H13ClO5/c1-14-8-6(11)5(4-12)7(13)9(15-2)10(8)16-3/h12-13H,4H2,1-3H3
    • InChI Key: GUIJUHZIMVMOKF-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=C(C(=C1CO)O)OC)OC)OC

Computed Properties

  • Exact Mass: 248.0451512g/mol
  • Monoisotopic Mass: 248.0451512g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 68.2Ų
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